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Compound of Interest

Compound Name: 4-Chloro-2-methoxybenzyl alcohol

CAS No.: 90296-27-8

Cat. No.: B1351842 Get Quote

CAS Number: 55685-75-1 Molecular Formula: C₈H₉ClO₂ Molecular Weight: 172.61 g/mol [1]

Executive Summary
4-Chloro-2-methoxybenzyl alcohol is a halogenated anisole derivative serving as a critical

building block in medicinal chemistry. Its structural duality—offering both a nucleophilic hydroxyl

group and an electrophilic aromatic core—makes it an essential intermediate for synthesizing

kinase inhibitors, viral polymerase inhibitors, and anti-inflammatory agents. This guide provides

a rigorous analysis of its physicochemical properties, synthesis protocols, and handling

requirements for research and development applications.

Chemical Identity & Physical Properties[1][3][4]
Structural Identification
The compound features a benzene ring substituted with a chlorine atom at the para position

relative to the hydroxymethyl group, and a methoxy group at the ortho position. This 1,2,4-

substitution pattern imparts specific electronic properties, directing subsequent electrophilic

aromatic substitutions.
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Identifier Value

IUPAC Name (4-Chloro-2-methoxyphenyl)methanol

SMILES COC1=C(CO)C=CC(Cl)=C1

InChI Key AXXPZAITCCIOIA-UHFFFAOYSA-N

MDL Number MFCD02683547

Physicochemical Data Profile
The following data aggregates experimental values and high-confidence predictive models

suitable for process engineering calculations.

Property Value / Range Condition / Note

Appearance
Pale cream to off-white

crystalline solid
Solid state at STP

Melting Point 46 – 52 °C Experimental range [1, 2]

Boiling Point ~196.5 ± 25.0 °C Predicted at 760 mmHg

Density 1.243 ± 0.06 g/cm³ Predicted

Flash Point >110 °C (230 °F) Closed Cup [2]

Solubility
Soluble in MeOH, EtOH,

DMSO, CH₂Cl₂
Limited water solubility

pKa ~14.2 (Alcoholic OH) Predicted

Synthesis & Production Methodology
Primary Synthetic Route: Aldehyde Reduction
The most reliable laboratory-scale synthesis involves the chemoselective reduction of 4-chloro-

2-methoxybenzaldehyde. This method is preferred over the hydrolysis of benzyl chlorides due

to milder conditions and higher functional group tolerance.

Reaction Stoichiometry:
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Substrate: 4-Chloro-2-methoxybenzaldehyde (1.0 eq)

Reagent: Sodium Borohydride (NaBH₄) (0.5–1.0 eq)

Solvent: Methanol or Ethanol (Anhydrous)

Temperature: 0 °C to Room Temperature

Protocol Workflow:
Dissolution: Dissolve 4-chloro-2-methoxybenzaldehyde in anhydrous methanol (0.5 M

concentration).

Activation: Cool the solution to 0 °C in an ice bath to suppress over-reduction or side

reactions.

Reduction: Add NaBH₄ portion-wise over 15 minutes. Evolution of hydrogen gas will occur.

Completion: Allow the mixture to warm to room temperature and stir for 1–2 hours. Monitor

via TLC (Hexane:EtOAc 7:3).

Quench: Quench excess hydride with dilute HCl or saturated NH₄Cl solution.

Isolation: Concentrate under reduced pressure, extract with dichloromethane, dry over

Na₂SO₄, and recrystallize from hexane/ethyl acetate if necessary.

Synthesis Pathway Visualization
The following diagram illustrates the reduction pathway and potential downstream

transformations.

Fig 1. Synthesis of 4-Chloro-2-methoxybenzyl Alcohol via Carbonyl Reduction

4-Chloro-2-methoxybenzaldehyde NaBH4 / MeOH
(Reduction)

4-Chloro-2-methoxybenzyl Alcohol
(Target)

 0°C -> RT, 2h 4-Chloro-2-methoxybenzyl Chloride
(Alkylating Agent)

 SOCl2 / DCM
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Figure 1: Synthesis workflow from the aldehyde precursor to the alcohol and subsequent

activation to the benzyl chloride.[2]

Spectroscopic Characterization
For quality control (QC) and structural validation, the following spectral characteristics are

diagnostic.

Nuclear Magnetic Resonance (¹H NMR)
Solvent: CDCl₃, 400 MHz

δ 7.30 (d, J=8.0 Hz, 1H): Aromatic proton at C6 (ortho to alkyl group).

δ 6.90–7.00 (m, 2H): Overlapping aromatic protons at C3 and C5 (adjacent to Cl/OMe).

δ 4.65 (s, 2H): Benzylic methylene protons (–CH₂OH). This signal may appear as a doublet if

coupling to the hydroxyl proton is resolved.

δ 3.85 (s, 3H): Methoxy group protons (–OCH₃).

δ ~2.0–2.5 (br s, 1H): Hydroxyl proton (–OH), shift varies with concentration and moisture.

Infrared Spectroscopy (FT-IR)
3200–3400 cm⁻¹: Broad O–H stretch (Intermolecular H-bonding).

2850–2950 cm⁻¹: C–H stretching (Aliphatic).

1580–1600 cm⁻¹: C=C Aromatic ring stretch.

1250 cm⁻¹: C–O–C asymmetric stretch (Aryl alkyl ether).

1030 cm⁻¹: C–O stretch (Primary alcohol).

Applications in Drug Development
4-Chloro-2-methoxybenzyl alcohol is rarely the final active pharmaceutical ingredient (API);

rather, it is a "linker" scaffold.
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Key Reactivity & Usage
Alkylating Agent Precursor: The alcohol is routinely converted to 4-chloro-2-methoxybenzyl

chloride (via SOCl₂) or bromide (via PBr₃). These halides are potent electrophiles used to N-

alkylate heterocycles (e.g., pyrazoles, imidazoles) in the synthesis of kinase inhibitors.

Protecting Group Chemistry: The 2-methoxybenzyl (PMB-like) moiety can serve as a

removable protecting group for amines or alcohols, with the chlorine atom providing a handle

for late-stage cross-coupling (e.g., Suzuki-Miyaura) to diversify the library.

Viral Polymerase Inhibitors: Research indicates this benzyl fragment is used in designing

non-nucleoside inhibitors where the methoxy group provides steric and electronic

complementarity to the binding pocket [3].

Safety & Handling Protocol (MSDS Summary)
Signal Word:WARNING

Hazard Class H-Code Statement

Skin Irritation H315 Causes skin irritation.[3]

Eye Irritation H319
Causes serious eye irritation.

[3][4]

STOT-SE H335
May cause respiratory

irritation.[4]

Handling Guidelines:

Storage: Store at 2–8 °C under an inert atmosphere (Argon/Nitrogen). Benzyl alcohols are

prone to air oxidation to the corresponding aldehyde/acid over time.

PPE: Wear nitrile gloves, safety goggles, and use a fume hood to avoid inhalation of

dust/vapors.

Spill Response: Sweep up solid spills to avoid dust generation. Dissolve residue in acetone

for disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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